Cas no 94577-67-0 (2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine)

2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine structure
94577-67-0 structure
Product name:2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
CAS No:94577-67-0
MF:C20H23N3OS
MW:353.481123209
CID:1984448
PubChem ID:3024371

2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine
    • 1-phenothiazin-10-yl-2-(2-pyrrolidin-1-ylethylamino)ethanone
    • 10-(N-(2-(1-Pyrrolidinyl)ethyl)glycyl)phenothiazine
    • Phenothiazine, 10-(N-(2-(1-pyrrolidinyl)ethyl)glycyl)-
    • 94577-67-0
    • DTXCID10164026
    • BRN 1160307
    • DTXSID80241535
    • Inchi: InChI=1S/C20H23N3OS/c24-20(15-21-11-14-22-12-5-6-13-22)23-16-7-1-3-9-18(16)25-19-10-4-2-8-17(19)23/h1-4,7-10,21H,5-6,11-15H2
    • InChI Key: VSRGEXWFUOGHNQ-UHFFFAOYSA-N
    • SMILES: C1CCN(C1)CCNCC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42

Computed Properties

  • Exact Mass: 353.15618354Da
  • Monoisotopic Mass: 353.15618354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 60.9Ų

2-oxo-2-(10H-phenothiazin-10-yl)-N-(2-pyrrolidin-1-ylethyl)ethanamine Related Literature

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